Cas no 676479-88-2 (Methyl 2-(3-(pyridin-2-yl)-1H-pyrazol-1-yl)acetate)

Methyl 2-(3-(pyridin-2-yl)-1H-pyrazol-1-yl)acetate is a heterocyclic compound featuring a pyrazole core linked to a pyridine ring and an ester functional group. This structure imparts versatility in synthetic applications, particularly in pharmaceutical and agrochemical research, where it serves as a key intermediate. The pyridine and pyrazole moieties contribute to its potential as a ligand in coordination chemistry or as a scaffold for bioactive molecule development. The methyl ester group enhances solubility and reactivity, facilitating further derivatization. Its well-defined molecular architecture makes it valuable for structure-activity relationship studies in medicinal chemistry. The compound's stability under standard conditions ensures reliable handling in laboratory settings.

Methyl 2-(3-(pyridin-2-yl)-1H-pyrazol-1-yl)acetate structure

676479-88-2 structure

Product Name:Methyl 2-(3-(pyridin-2-yl)-1H-pyrazol-1-yl)acetate

CAS No:676479-88-2

MF:C₁₁H₁₁N₃O₂

MW:217.223942041397

MDL:MFCD00973799

CID:1090249

PubChem ID:71700016

Update Time:2025-10-16

Methyl 2-(3-(pyridin-2-yl)-1H-pyrazol-1-yl)acetate Chemical and Physical Properties

Names and Identifiers

- Methyl 2-(3-(pyridin-2-yl)-1H-pyrazol-1-yl)acetate
- methyl 2-(3-pyridin-2-ylpyrazol-1-yl)acetate
- F2198-2148
- AMY32736
- Methyl [3-(pyridin-2-yl)-1H-pyrazol-1-yl]acetate
- methyl 2-(3-(pyridin-2-yl)-1H- pyrazol-1-yl)acetate
- AKOS022175251
- methyl2-(3-(pyridin-2-yl)-1H-pyrazol-1-yl)acetate
- 676479-88-2
- DTXSID30856633
- DB-351762
- MDL： MFCD00973799
- Inchi： 1S/C11H11N3O2/c1-16-11(15)8-14-7-5-10(13-14)9-4-2-3-6-12-9/h2-7H,8H2,1H3
- InChI Key： JCNCQTNBRWZPQQ-UHFFFAOYSA-N
- SMILES： O(C)C(CN1C=CC(C2C=CC=CN=2)=N1)=O

Computed Properties

Exact Mass: 217.08523
Monoisotopic Mass: 217.085126602g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 16
Rotatable Bond Count: 4
Complexity: 247
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.9
Topological Polar Surface Area: 57Å²

Experimental Properties

PSA: 57.01

Methyl 2-(3-(pyridin-2-yl)-1H-pyrazol-1-yl)acetate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM174087-1g	methyl 2-(3-(pyridin-2-yl)-1H-pyrazol-1-yl)acetate	676479-88-2	98%	1g	$574	2021-08-05
TRC	M291096-100mg	methyl 2-(3-(pyridin-2-yl)-1h-pyrazol-1-yl)acetate	676479-88-2		100mg	$ 160.00	2022-06-04
TRC	M291096-500mg	methyl 2-(3-(pyridin-2-yl)-1h-pyrazol-1-yl)acetate	676479-88-2		500mg	$ 570.00	2022-06-04
TRC	M291096-1g	methyl 2-(3-(pyridin-2-yl)-1h-pyrazol-1-yl)acetate	676479-88-2		1g	$ 890.00	2022-06-04
Chemenu	CM174087-1g	methyl 2-(3-(pyridin-2-yl)-1H-pyrazol-1-yl)acetate	676479-88-2	98%	1g	$544	2023-02-01
eNovation Chemicals LLC	K15371-5g	Methyl 2-(3-(pyridin-2-yl)-1H-pyrazol-1-yl)acetate	676479-88-2	97%	5g	$1200	2023-09-03
eNovation Chemicals LLC	K15371-25g	Methyl 2-(3-(pyridin-2-yl)-1H-pyrazol-1-yl)acetate	676479-88-2	97%	25g	$1800	2023-09-03
Alichem	A029193259-1g	Methyl 2-(3-(pyridin-2-yl)-1H-pyrazol-1-yl)acetate	676479-88-2	98%	1g	$485.10	2023-09-01
Life Chemicals	F2198-2148-0.25g	methyl 2-(3-(pyridin-2-yl)-1H-pyrazol-1-yl)acetate	676479-88-2	95%+	0.25g	$557.0	2023-09-06
Life Chemicals	F2198-2148-0.5g	methyl 2-(3-(pyridin-2-yl)-1H-pyrazol-1-yl)acetate	676479-88-2	95%+	0.5g	$587.0	2023-09-06